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Compound of Interest |

Compound Name: 3-(3,5-Dimethylphenoxy)piperidine
CAS No.: 946681-15-8
Cat. No.: B1388777

Get Quote

3-(3,5-Dimethylphenoxy)piperidine is a heterocyclic organic compound that merges two key
pharmacophores: the piperidine ring and a substituted phenoxy moiety. The piperidine scaffold
is a ubiquitous structural motif in medicinal chemistry, renowned for its presence in numerous
central nervous system (CNS) active agents and other pharmaceuticals.[1][2] Its
conformational flexibility and basic nitrogen atom are critical for molecular recognition at
biological targets. The linkage to a 3,5-dimethylphenoxy group introduces specific steric and
electronic features, enhancing lipophilicity and potentially modulating receptor binding affinity
and metabolic stability.

This guide provides a comprehensive analysis of the core physicochemical properties of 3-(3,5-
Dimethylphenoxy)piperidine. The data and protocols herein are curated for researchers,
scientists, and drug development professionals who require a deep, functional understanding
of this molecule for applications ranging from synthetic chemistry to pharmaceutical
development.

Part 1: Molecular Identity and Core Structure
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A precise understanding of the molecule's structure is the foundation of all physicochemical
analysis. The compound consists of a piperidine ring substituted at the 3-position with an ether
linkage to a 3,5-dimethylphenol.

Chemical Structure Diagram

Caption: Chemical structure of 3-(3,5-Dimethylphenoxy)piperidine.

Chemical and Physical Identifiers

This table summarizes the key identifiers and computed properties for the molecule, providing
a standardized basis for database searches and regulatory documentation.

Identifier Value Source
CAS Number 946681-15-8 [3]14][5]
Molecular Formula C13H1oNO [3114]
Molecular Weight 205.30 g/mol [1][3]
IUPAC Name (35 [5]

dimethylphenoxy)piperidine

) CC1=CC(=CC(=C1)0cCc2CccC
Canonical SMILES [31[5]
NC2)C

InChl=1S/C13H19NO/c1-10-6-
11(2)8-13(7-10)15-12-4-3-5-

InChl [31[5]
14-9-12/h6-8,12,14H,3-
5,9H2,1-2H3
PHHIEWDGFQSIJW-
InChl Key [31[5]
UHFFFAOYSA-N
XLogP3-AA 2.7 [3]
Rotatable Bond Count 2 [3]
Complexity 185 [3]
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Part 2: Core Physicochemical Properties

The physicochemical profile of a compound dictates its behavior in both chemical and
biological systems. These parameters are critical for predicting absorption, distribution,
metabolism, and excretion (ADME) properties in drug development.
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Significance in Drug

Property Value | Description
Development
Complies with Lipinski's Rule
) of Five (<500 Da), suggesting
Molecular Weight 205.30 g/mol [1][3]

potential for good oral

bioavailability.

logP (Octanol/Water)

~2.8 - 2.94[1][5]

Indicates moderate lipophilicity.
This value suggests a
favorable balance between
aqueous solubility and lipid
membrane permeability, which

is crucial for CNS penetration.

[1]

Hydrogen Bond Donors

1 (Piperidine N-H)[5]

The single donor group allows
for key interactions with
biological targets without
compromising membrane

permeability.

Hydrogen Bond Acceptors

2 (Piperidine N, Ether O)[5]

The two acceptor sites provide
opportunities for specific
hydrogen bonding with

receptors or enzymes.

The basicity of the piperidine

nitrogen (pKa typically ~11) is
critical.[1] At physiological pH
(7.4), the compound will be

pKa (Basicity) Estimated: 9.5- 11.0 )
predominantly protonated,
influencing its solubility and
interaction with acidic residues
in proteins.

Solubility Sparingly soluble in water; Solubility is a key factor for

Soluble in organic solvents like
ethanol, DMSO, and DMF.[6]

formulation. While aqueous
solubility may be limited, its

solubility in organic solvents
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facilitates its use in synthesis

and in vitro assays.

Part 3: Spectroscopic and Analytical Profile

Spectroscopic analysis is essential for structural confirmation and purity assessment. While
specific spectra for this exact molecule are not publicly available, its profile can be reliably
predicted based on its constituent functional groups and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to be complex but informative.

o Aromatic Protons: Signals for the three aromatic protons on the dimethylphenoxy ring
would appear in the § 6.5-7.0 ppm region. The meta-coupling would result in characteristic
splitting patterns.

o Piperidine Protons: The protons on the piperidine ring would produce a series of complex,
overlapping multiplets in the & 1.5-3.5 ppm range. The proton at C3, adjacent to the ether
linkage, would likely be shifted downfield.[7][8]

o N-H Proton: A broad singlet corresponding to the piperidine N-H proton would be
observed, with its chemical shift dependent on solvent and concentration.

o Methyl Protons: A sharp singlet integrating to six protons for the two equivalent methyl
groups on the aromatic ring would appear in the & 2.2-2.4 ppm region.

e 13C NMR: The carbon NMR spectrum should display 9 unique signals (assuming free
rotation).

o Aromatic Carbons: Six signals would be expected in the  110-160 ppm range. The
carbon attached to the oxygen (C-O) would be the most downfield.

o Piperidine Carbons: Signals for the five piperidine carbons would appear in the upfield
region, typically & 25-60 ppm.
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o Methyl Carbons: A single signal for the two equivalent methyl carbons would be observed
around & 20-25 ppm.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak [M]* would be expected at
m/z = 205. Key fragmentation patterns would likely involve:

o Cleavage of the C-O ether bond.

o Alpha-cleavage adjacent to the piperidine nitrogen, a characteristic fragmentation pathway
for piperidines.[9]

e Loss of methyl groups from the aromatic ring.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups.

N-H Stretch: A moderate, sharp band around 3300-3400 cm~1 corresponding to the
secondary amine.

o C-H Stretch: Aromatic C-H stretches just above 3000 cm~1, and aliphatic C-H stretches just
below 3000 cm~1.

o C-O-C Stretch: A strong, characteristic C-O ether stretch in the 1200-1250 cm~1 (aromatic
ether) and 1050-1150 cm~? (aliphatic ether) regions.

C=C Stretch: Aromatic ring stretching vibrations around 1500-1600 cm—1.

Part 4: Standardized Experimental Protocols

To ensure reproducibility and accuracy, standardized protocols for determining key
physicochemical properties are essential. The following sections detail field-proven
methodologies.

Protocol 1: Determination of Lipophilicity (LogP) via
Shake-Flask Method

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://pdfs.semanticscholar.org/5a62/3c48c0cd6beab3e6960067498b8c766e8bea.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Causality: The octanol-water partition coefficient (LogP) is a measure of a compound's
differential solubility between a non-polar solvent (n-octanol) and a polar solvent (water).[10]
This value is fundamental for predicting a drug's ability to cross lipid membranes. The shake-
flask method, though manual, remains the gold standard for its direct measurement.

Workflow Diagram:
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Caption: Workflow for pKa determination by potentiometric titration.
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Step-by-Step Methodology:

Instrument Calibration: Calibrate a pH meter using at least two standard buffer solutions
(e.g., pH 7.0 and pH 10.0).

Sample Preparation: Accurately weigh a sample of 3-(3,5-Dimethylphenoxy)piperidine and
dissolve it in a known volume of deionized water. A co-solvent like ethanol may be used if
agueous solubility is low.

Titration Setup: Place the solution in a beaker with a magnetic stirrer and immerse the
calibrated pH electrode.

Titration: Add a standardized strong acid titrant (e.g., 0.1 M HCI) in small, precise increments
using a burette.

Data Recording: After each addition, allow the pH reading to stabilize and record both the
volume of titrant added and the corresponding pH.

Data Analysis: Plot the recorded pH values against the volume of HCI| added. The
equivalence point is the point of steepest inflection. The pKa is the pH value at the half-
equivalence point (i.e., the pH when half the volume of titrant required to reach the
equivalence point has been added).

Part 5: Safety and Handling

Based on data for the compound and structurally related molecules like piperidine and

dimethylpiperidine, 3-(3,5-Dimethylphenoxy)piperidine should be handled with appropriate

care.

Hazards: It is classified as an irritant. [4]Related compounds are known to be flammable
liquids and may cause skin irritation or serious eye damage. [11]Inhalation may cause
respiratory irritation. [11][12]* Handling:

o Work in a well-ventilated area or under a chemical fume hood. * Wear appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
and a lab coat. * Keep away from heat, sparks, and open flames. [11]* Storage: Store in a
tightly closed container in a cool, dry, and well-ventilated place. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-5-dimethylphenoxy-piperidine-in-modern-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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